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Compound of Interest

Compound Name: Acetovanillone

Cat. No.: B370764 Get Quote

An In-depth Examination of Commercial Sources, Experimental Applications, and Core

Signaling Pathways

Introduction
Acetovanillone, also known as apocynin, is a naturally occurring organic compound that has

garnered significant interest within the scientific community for its potent antioxidant and anti-

inflammatory properties.[1] Structurally related to vanillin, this phenolic compound serves as a

valuable tool for researchers investigating pathologies driven by oxidative stress, particularly

through its well-documented role as a selective inhibitor of NADPH oxidase (NOX).[2][3] This

technical guide provides a comprehensive overview of high-purity acetovanillone for

researchers, scientists, and drug development professionals. It details commercial suppliers,

presents key experimental protocols for its application, and visualizes the core signaling

pathways it modulates.

Commercial Suppliers of High-Purity Acetovanillone
The accessibility of high-purity acetovanillone is crucial for reliable and reproducible

experimental outcomes. Several chemical suppliers offer various grades of this compound, with

purities suitable for a range of research applications, from in vitro cell-based assays to in vivo

animal studies. The following table summarizes the offerings from prominent commercial

suppliers.
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Supplier
Product
Name

Purity (%)
CAS
Number

Molecular
Formula

Notes

Sigma-

Aldrich

(Merck)

Acetovanillon

e
≥98 498-02-2 C₉H₁₀O₃

Analytical

standard

grade also

available.[2]

[4]

Thermo

Fisher

Scientific

Acetovanillon

e, 98%

≥97.5 (by

GC)
498-02-2 C₉H₁₀O₃

Part of the

Acros

Organics

portfolio.[5]

FinoCure

Laboratories

Acetovanillon

e
≥99.5 498-02-2 C₉H₁₀O₃

Marketed as

a

pharmaceutic

al

intermediate

for

Iloperidone

API.[6]

Sanjeevan

Pharma

4-Hydroxy 3-

Methoxy

Acetophenon

e

99.5 (by GC) 498-02-2 C₉H₁₀O₃

Also used as

a drug

intermediate

and vanilla

flavor.[7]

Veeprho
Acetovanillon

e

≥98.0 (by

HPLC)
498-02-2 C₉H₁₀O₃

Provides

information

on related

impurities.[8]

Otto Chemie

Pvt. Ltd.

4-Hydroxy-3-

methoxy

acetophenon

e, 98%

98 498-02-2 C₉H₁₀O₃

Marketed as

an inhibitor of

NADPH

oxidase.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30304850/
https://www.osti.gov/biblio/21140822
https://pubchem.ncbi.nlm.nih.gov/compound/Acetovanillone
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://www.researchgate.net/figure/Signaling-pathways-in-macrophages-responsible-for-activation-of-NADPH-oxidase-caused-by_fig3_271766875
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042484/
https://www.researchgate.net/publication/330996535_Redox-_and_bio-activity_of_apocynin_acetovanillone_in_tobacco_a_plant_phenolic_that_alleviates_symptoms_of_autoimmune_diseases_in_animals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b370764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MedChemEx

press

Apocynin

(Acetovanillo

ne)

Not specified 498-02-2 C₉H₁₀O₃

Marketed as

a selective

NADPH-

oxidase

inhibitor.[3]

Experimental Protocols
The effective use of acetovanillone in research necessitates well-defined experimental

protocols. The following sections detail methodologies for key experiments cited in the

literature, providing a foundation for researchers to design their own studies.

In Vitro NADPH Oxidase Inhibition Assay
This protocol is designed to assess the inhibitory effect of acetovanillone on NADPH oxidase

activity in a cell-based model.

Cell Culture:

Culture phagocytic cells, such as human neutrophils or macrophage-like cell lines (e.g.,

PLB-985), in appropriate media and conditions.

Cell Stimulation:

Prime cells with a suitable agent like phorbol 12-myristate 13-acetate (PMA) to induce the

assembly and activation of the NADPH oxidase complex.

Acetovanillone Treatment:

Pre-incubate the primed cells with varying concentrations of acetovanillone (typically in

the range of 10-100 µM) for a specified duration (e.g., 30-60 minutes).

Measurement of Superoxide Production:

Quantify the production of superoxide anions using methods such as the superoxide

dismutase (SOD)-inhibitable reduction of cytochrome c or lucigenin-enhanced

chemiluminescence.
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Data Analysis:

Calculate the percentage inhibition of NADPH oxidase activity at each acetovanillone
concentration and determine the IC₅₀ value.[10]

Animal Models for Atherosclerosis Research
This protocol outlines a general approach for evaluating the therapeutic potential of

acetovanillone in an animal model of atherosclerosis.

Animal Model:

Utilize a suitable animal model, such as Apolipoprotein E-deficient (ApoE-/-) mice, which

spontaneously develop atherosclerotic lesions.

Diet and Treatment:

Feed the mice a high-fat, high-cholesterol diet to accelerate atherogenesis.

Administer acetovanillone to the treatment group, either through oral gavage or

intraperitoneal injection, at a predetermined dosage and frequency. A control group should

receive a vehicle.

Monitoring:

Monitor physiological parameters such as body weight, blood pressure, and lipid profiles

throughout the study.

Histological Analysis:

At the end of the study, euthanize the animals and perfuse the vasculature.

Excise the aorta and perform histological staining (e.g., Oil Red O) to visualize and

quantify the atherosclerotic plaque area.[11]

Biochemical Analysis:
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Analyze blood and tissue samples for markers of oxidative stress (e.g., malondialdehyde)

and inflammation (e.g., cytokines).

Anti-Inflammatory Activity Assays
These in vitro assays are commonly used to screen for the anti-inflammatory properties of

compounds like acetovanillone.

Protein Denaturation Assay:

Prepare a reaction mixture containing a protein source (e.g., bovine serum albumin or egg

albumin) and different concentrations of acetovanillone.

Induce protein denaturation by heating the mixture.

Measure the turbidity of the solution spectrophotometrically to quantify the extent of

protein denaturation.

Calculate the percentage inhibition of denaturation.[12][13]

Membrane Stabilization Assay:

Prepare a suspension of red blood cells (RBCs).

Incubate the RBC suspension with varying concentrations of acetovanillone.

Induce hemolysis using a hypotonic solution or by heating.

Centrifuge the mixture and measure the absorbance of the supernatant to quantify the

amount of hemoglobin released.

Calculate the percentage of membrane stabilization.[12]

Signaling Pathways and Experimental Workflows
Visualizing the complex biological processes in which acetovanillone is involved can

significantly aid in understanding its mechanism of action and in designing effective

experiments.
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Figure 1: Simplified signaling pathway of NADPH oxidase activation and its inhibition by

Acetovanillone.

Figure 2: A typical experimental workflow for evaluating the efficacy of Acetovanillone.

Conclusion
High-purity acetovanillone is an indispensable tool for researchers investigating the roles of

oxidative stress and inflammation in a multitude of diseases. Its specific inhibitory action on

NADPH oxidase provides a means to dissect complex signaling pathways and to explore

potential therapeutic interventions. This guide has provided a foundational understanding of the

commercial landscape for sourcing high-purity acetovanillone, detailed experimental protocols

for its application, and visual representations of its molecular target and its place in a structured

research workflow. By leveraging this information, researchers and drug development

professionals can more effectively integrate acetovanillone into their studies, ultimately

contributing to the advancement of scientific knowledge and the development of novel

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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